
Spirit Blue Agar in Modern Research

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Opal Blue SS

CAS No.: 2152-64-9

Cat. No.: S566481

Get Quote

A 2025 preprint article used Spirit Blue Agar as part of its methodology to screen and select probiotic strains

with high lipolytic (fat-breaking) activity [1].

Research Objective: The study aimed to formulate a multi-strain probiotic consortium with

cholesterol-lowering and lipolytic properties. A key step was screening 23 indigenous bacterial
isolates to find the ones with the strongest fat-digesting capabilities [1].

Role of Spirit Blue Agar: The researchers used Spirit Blue Agar as a growth medium to qualitatively
identify which probiotic isolates were lipolytic. The formation of a clear halo around bacterial growth

indicates the hydrolysis of fats, a positive result for lipase production [1].

Experimental Data and Workflow

The study provides a clear workflow and specific, quantitative results from its lipolytic activity tests. The

following diagram outlines the key experimental steps involved in this validation process:
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Inoculate 23 probiotic
isolates on Spirit Blue Agar

Incubate at 37°C
for 24 hours

Qualitative Analysis:
Observe for halo formation
around colonies indicating

lipolysis

Quantitative Confirmation:
Perform p-NPA assay on

selected isolates

Result: Identify Bacillus rugosus PIB9CR
as highest lipolytic activity

(272.54 µM/15 min p-nitrophenol)

Click to download full resolution via product page

The quantitative data from this study is summarized in the table below.

Strain / Consortium
Lipolytic Activity (p-
nitrophenol production)

Key Finding

Bacillus rugosus
PIB9CR

272.54 ± 0.54 µM/15 min Highest lipolytic activity among isolates
[1]

Multi-strain Probiotic
Consortium

Not specified (Qualitative halo
observed on agar)

Demonstrated high lipolytic activity,
supporting its selection [1]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s566481?utm_src=pdf-body-img
https://www.researchsquare.com/article/rs-5745393/v1
https://www.researchsquare.com/article/rs-5745393/v1
https://www.smolecule.com/products/s566481?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


A Framework for Your Comparison Guide

Since a direct product comparison was not found, you can structure your own validation study using the

modern protocol from the research as a benchmark. Here is a suggested approach:

Define Comparison Parameters: Compare different brands of Spirit Blue Agar (e.g., NutriSelect

Plus [2] and BD Difco [3]) or compare it against other media for detecting lipolytic organisms.
Establish Performance Metrics: The 2025 study provides two key metrics you can adopt:

Qualitative Assessment: The clarity and size of halos formed on the different media.
Quantitative Confirmation: Using a spectrophotometric assay like the p-nitrophenyl acetate
(p-NPA) method to measure enzymatic activity with precise numerical values, as shown in the
table above [1].

Follow a Standardized Protocol: The basic preparation method for Spirit Blue Agar is consistent. It
typically involves dissolving the powder, autoclaving, and adding a sterile lipase substrate (like an

emulsion of Tween 80 and cottonseed oil) before pouring the plates [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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